Cas no 946330-28-5 (3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one)

• Product Name: 3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one
• CAS No: 946330-28-5
• MF: C₂₀H₁₈N₂OS
• MW: 334.434723377228
• CID: 5444148
• Update Time: 2025-10-31

3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-ethenylphenyl)methylsulfanyl]-1-(4-methylphenyl)pyrazin-2-one
• 3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C20H18N2OS/c1-3-16-6-8-17(9-7-16)14-24-19-20(23)22(13-12-21-19)18-10-4-15(2)5-11-18/h3-13H,1,14H2,2H3
• InChI Key： YPPYGONGKUUCKS-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(C)C=C2)C=CN=C1SCC1=CC=C(C=C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one

Comprehensive Overview of 3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one (CAS No. 946330-28-5)

3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one (CAS No. 946330-28-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyrazin-2-one core and ethenylphenyl substituents, exhibits promising properties for applications in drug development and advanced material synthesis. Researchers are particularly interested in its potential as a pharmacophore due to its structural similarity to bioactive molecules.

The compound's methylsulfanyl group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in modulating enzyme inhibition, particularly in pathways related to inflammation and metabolic disorders. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after. The 4-methylphenyl moiety further contributes to its lipophilicity, a critical factor in drug bioavailability and blood-brain barrier penetration.

In the context of green chemistry, 3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one has been investigated for its potential in sustainable synthesis routes. Its ethenyl group allows for polymerization, opening doors to novel biodegradable materials. This is particularly relevant given the growing demand for eco-friendly alternatives in the plastics industry. Computational studies using AI-driven molecular modeling have also predicted its compatibility with certain biopolymer matrices, a hot topic in circular economy research.

From a spectroscopic perspective, the compound's distinct UV-Vis absorption profile makes it useful as a chromophore in sensor technologies. Its fluorescence properties are being optimized for applications in bioimaging and diagnostic assays, areas experiencing rapid growth due to advancements in point-of-care testing. The dihydropyrazin-2-one scaffold has shown particular promise in photoactive materials, coinciding with industry interest in smart coatings and light-responsive systems.

Quality control of CAS No. 946330-28-5 requires rigorous HPLC analysis to ensure purity, especially for pharmaceutical applications. Recent improvements in column chromatography techniques have enabled better separation of its stereoisomers, addressing a common challenge in chiral synthesis. Stability studies indicate optimal storage under nitrogen atmosphere at low temperatures, reflecting standard practices for sulfur-containing compounds sensitive to oxidation.

The structure-activity relationship (SAR) of this molecule continues to be a focus in computational drug design. Machine learning algorithms analyzing its molecular descriptors have identified potential for kinase inhibition, a key mechanism in cancer therapeutics. Such findings contribute to the expanding field of cheminformatics, where compounds like 3-{(4-ethenylphenyl)methylsulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one serve as valuable data points for predictive modeling.

Industrial scale-up of this specialty chemical presents interesting engineering challenges. Continuous flow chemistry approaches have demonstrated improved yields compared to traditional batch processing, reducing both production costs and environmental footprint. These advancements support the pharmaceutical industry's shift toward continuous manufacturing, one of the most discussed topics in process chemistry forums.

Patent landscapes reveal growing intellectual property activity surrounding derivatives of dihydropyrazin-2-one compounds, with particular emphasis on their structure-property relationships. The ethenylphenyl variant discussed here represents an important structural subclass with demonstrated advantages in intellectual property differentiation, a crucial consideration in today's competitive fine chemicals market.

Emerging research directions include exploring the compound's potential in supramolecular chemistry applications. Preliminary data suggest its ability to form host-guest complexes with certain macrocyclic compounds, relevant to molecular recognition technologies. This aligns with increasing interest in artificial enzyme design and catalytic systems inspired by biological processes.

In analytical method development, LC-MS techniques have been successfully applied to study the metabolic fate of this compound in in vitro systems. Such studies provide valuable data for ADME prediction, addressing one of the most frequent queries in preclinical research. The methylphenyl group's influence on plasma protein binding has become a particular focus, given its implications for drug distribution.

From a regulatory perspective, comprehensive toxicological profiling of 946330-28-5 remains ongoing. Current in silico toxicity prediction tools classify it as having favorable safety profiles, though experimental validation is still required. These assessments are critical for its potential adoption in cosmeceutical formulations, an area experiencing exponential growth in the personal care industry.

The compound's electrochemical properties have recently been investigated for potential applications in organic electronics. Its redox behavior suggests possible utility in charge transport layers, coinciding with industry demands for flexible electronics materials. Such interdisciplinary applications highlight the versatility of heterocyclic compounds in addressing modern technological challenges.

Future research directions likely include further exploration of its structure-energetics relationships through advanced thermal analysis techniques. The compound's phase behavior and polymorphic forms represent additional areas of interest, particularly for formulation scientists working on solid dosage forms. These investigations contribute valuable data to the growing field of pharmaceutical materials science.